Cas no 2171245-60-4 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid)
(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid
- (3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid
- EN300-1576237
- 2171245-60-4
-
- Inchi: 1S/C28H32N2O5/c1-2-18(14-24(31)32)29-25(33)28(16-27(17-28)12-7-13-27)30-26(34)35-15-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,2,7,12-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-/m1/s1
- InChI Key: ZEXOOYNBPFPZCA-GOSISDBHSA-N
- SMILES: O=C(C1(CC2(CCC2)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CC
Computed Properties
- Exact Mass: 476.23112213g/mol
- Monoisotopic Mass: 476.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 794
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576237-0.05g |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1576237-0.1g |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1576237-0.25g |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1576237-0.5g |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1576237-1.0g |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1576237-2.5g |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1576237-5.0g |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1576237-10.0g |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1576237-50mg |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576237-100mg |
(3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}pentanoic acid |
2171245-60-4 | 100mg |
$2963.0 | 2023-09-24 |
(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid
Research Briefing on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid (CAS: 2171245-60-4)
In recent years, the compound (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid (CAS: 2171245-60-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications.
The compound is a derivative of spirocyclic amino acids, which are known for their unique structural properties and potential as building blocks in peptide-based drug design. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely used method in pharmaceutical research.
Recent studies have explored the synthetic pathways for (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid, with a focus on optimizing yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to reduce reaction times and improve efficiency. The compound's stability under various conditions has also been investigated, revealing its suitability for long-term storage and handling in laboratory settings.
In terms of biological activity, preliminary in vitro studies suggest that this molecule may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. Researchers are particularly interested in its potential as a modulator of protein-protein interactions, which could have implications for the treatment of diseases such as cancer and autoimmune disorders. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.
The integration of (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid into drug discovery pipelines is still in its early stages. Nonetheless, its structural novelty and functional versatility make it a promising candidate for further development. Future research directions may include the exploration of its derivatives and the evaluation of its efficacy in animal models of disease.
In conclusion, (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid represents an exciting area of research in chemical biology. Its unique properties and potential therapeutic applications warrant continued investigation, and ongoing studies are expected to shed more light on its mechanisms of action and clinical relevance.
2171245-60-4 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)